tert-Butyl 2-hydroxy-8,9-dihydro-5H-pyrido[2,3-d]azepine-7(6H)-carboxylate
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Description
Tert-Butyl 2-hydroxy-8,9-dihydro-5H-pyrido[2,3-d]azepine-7(6H)-carboxylate is a useful research compound. Its molecular formula is C14H20N2O3 and its molecular weight is 264.325. The purity is usually 95%.
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Scientific Research Applications
Nucleophilic Reactions and Synthesis
Research on similar compounds indicates that nucleophilic reactions can be used to modify the structure of tert-butyl azepine derivatives, leading to the creation of new compounds with potential biological activities. For example, the reaction of 5-tert-butyl-2-methoxy-3H-azepine with sodium alkoxides resulted in the formation of various 2-alkoxy-3H-azepine derivatives, showcasing the reactivity of azepine derivatives under nucleophilic conditions (Kubota et al., 2003).
Characterization and Structural Analysis
The structural characterization and analysis of tert-butyl azepine derivatives have been performed using various spectroscopic and X-ray crystallography methods. For instance, the synthesis, characterization, thermal, X-ray, and DFT analyses of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate demonstrate the compound's molecular structure and stability via intramolecular hydrogen bonding (Çolak et al., 2021).
Synthetic Pathways and Mechanisms
The synthetic pathways to create and modify azepine derivatives involve complex reactions, such as the intramolecular nucleophilic opening of oxirane rings and reactions with electrophiles to yield new N-substituted azepine derivatives. These studies provide insights into the synthetic versatility of azepine derivatives and potential routes for creating novel compounds with specific properties (Moskalenko et al., 2014).
Properties
IUPAC Name |
tert-butyl 2-oxo-5,6,8,9-tetrahydro-1H-pyrido[2,3-d]azepine-7-carboxylate |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C14H20N2O3/c1-14(2,3)19-13(18)16-8-6-10-4-5-12(17)15-11(10)7-9-16/h4-5H,6-9H2,1-3H3,(H,15,17) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFTTZKUQCVRCOW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(CC1)NC(=O)C=C2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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